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Compound of Interest

Compound Name: Tetramethoxymethane

Cat. No.: B120706 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the safe handling, storage, and use of

tetramethyl orthocarbonate (TMOC). The information is intended to ensure the safety of

laboratory personnel and the integrity of experimental procedures.

Overview and Properties
Tetramethyl orthocarbonate (CAS No. 1850-14-2), also known as tetramethoxymethane, is a

versatile reagent in organic synthesis.[1][2] It is commonly employed in the formation of

orthoesters, as a protecting group for diols, and as a methylating agent.[3] However, its use

requires strict adherence to safety protocols due to its hazardous properties. It is a flammable

liquid and vapor that can cause skin, eye, and respiratory irritation.[4][5] Furthermore, it is

sensitive to moisture and can decompose in the presence of acids and strong oxidizing agents.

[6]

Quantitative Data Summary
The following table summarizes the key physical and chemical properties of tetramethyl

orthocarbonate.
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Property Value

Molecular Formula C5H12O4

Molecular Weight 136.15 g/mol [7][4][8]

Appearance Colorless liquid[2][9]

Boiling Point 112-114 °C[7][8]

Melting Point -5 °C[7][8][9]

Density 1.023 g/cm³ at 25 °C[7][8]

Flash Point 22 °C (71.6 °F) - closed cup[8][10]

Vapor Pressure 24 mmHg at 25°C[2][9]

Refractive Index n20/D 1.385 (lit.)[8][9]

Hazard Identification and Safety Precautions
GHS Hazard Statements:

H225: Highly flammable liquid and vapor.[4][9]

H315: Causes skin irritation.[4]

H319: Causes serious eye irritation.[4]

H335: May cause respiratory irritation.[4]

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear chemical safety goggles and a face shield.[8]

Skin Protection: Use compatible chemical-resistant gloves (e.g., nitrile rubber). Wear a lab

coat and ensure no skin is exposed.

Respiratory Protection: Use in a well-ventilated area, preferably in a chemical fume hood. If

inhalation risk is high, use a respirator with an appropriate organic vapor cartridge.[8]
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Handling Procedures
Work in a well-ventilated chemical fume hood.

Ground and bond containers when transferring material to prevent static discharge.

Use spark-proof tools and explosion-proof equipment.[5]

Avoid contact with skin, eyes, and clothing.

Keep away from heat, sparks, open flames, and other ignition sources.[5]

Avoid contact with water and moisture, as it is moisture-sensitive.[6][11]

Storage Guidelines
Store in a tightly closed container in a cool, dry, and well-ventilated area.[9]

Store away from incompatible materials such as strong oxidizing agents, strong acids, and

moisture.[5][6][11]

Keep in a flammables-area cabinet.

Store protected from moisture.

Experimental Protocol: Protection of a 1,2-Diol
This protocol describes a general procedure for the protection of a 1,2-diol using tetramethyl

orthocarbonate to form a cyclic orthoester.

Materials:

1,2-diol substrate

Tetramethyl orthocarbonate (TMOC)

Anhydrous toluene

Acid catalyst (e.g., p-toluenesulfonic acid, PTSA)
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Anhydrous sodium sulfate or magnesium sulfate

Round-bottom flask

Dean-Stark apparatus or molecular sieves

Reflux condenser

Magnetic stirrer and stir plate

Heating mantle

Rotary evaporator

Procedure:

Reaction Setup:

In a dry round-bottom flask equipped with a magnetic stir bar, dissolve the 1,2-diol (1.0

eq.) in anhydrous toluene.

Add tetramethyl orthocarbonate (1.1 - 1.5 eq.).

Add a catalytic amount of p-toluenesulfonic acid (PTSA) (0.01 - 0.05 eq.).

Attach a Dean-Stark apparatus and a reflux condenser to the flask. Ensure all glassware

is dry.

Reaction:

Heat the reaction mixture to reflux with vigorous stirring.

Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

Continue reflux until the starting material is consumed. The reaction time will vary

depending on the substrate.

Work-up:
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Allow the reaction mixture to cool to room temperature.

Quench the reaction by adding a saturated aqueous solution of sodium bicarbonate.

Transfer the mixture to a separatory funnel and separate the organic layer.

Wash the organic layer sequentially with saturated aqueous sodium bicarbonate and

brine.

Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

Filter off the drying agent.

Purification:

Concentrate the filtrate under reduced pressure using a rotary evaporator.

Purify the crude product by flash column chromatography on silica gel, using an

appropriate solvent system (e.g., a mixture of hexanes and ethyl acetate).

Emergency Procedures
Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes. Get medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention.

Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give

artificial respiration. If breathing is difficult, give oxygen. Get medical attention.

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Get medical aid.

Spills: Absorb the spill with an inert material (e.g., vermiculite, sand, or earth) and place it in

a suitable container for disposal. Remove all sources of ignition. Use a spark-proof tool.

Provide ventilation.
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Visualized Workflows
The following diagrams illustrate key logical workflows for the safe handling and use of

tetramethyl orthocarbonate.
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Caption: Logical workflow for the safe handling of tetramethyl orthocarbonate.
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Caption: Experimental workflow for the protection of a 1,2-diol using TMOC.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. m.youtube.com [m.youtube.com]

2. organic chemistry - How to Protect one -OH group in 1,4-benzenedimethanol using
TBDMS - Chemistry Stack Exchange [chemistry.stackexchange.com]

3. CN103254084A - Method for preparing DMC, DPC, ortho-carbonate, ortho-formate,
dimethyl ether, and the like by using Na2CO3 or sodium formate or CO2 or CO - Google
Patents [patents.google.com]

4. Organic Syntheses Procedure [orgsyn.org]

5. iris.unive.it [iris.unive.it]

6. Applications of alkyl orthoesters as valuable substrates in organic transformations,
focusing on reaction media - PMC [pmc.ncbi.nlm.nih.gov]

7. Tetramethyl Orthocarbonate | 1850-14-2 | Chemical Bull Pvt. Ltd. [chemicalbull.com]

8. benchchem.com [benchchem.com]

9. Tuning synthesis and sonochemistry forges learning and enhances educational training:
Protection of 1,3-diols under heterogeneous catalysis as sustainable case study - PMC
[pmc.ncbi.nlm.nih.gov]

10. Tetramethoxymethane - Wikipedia [en.wikipedia.org]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b120706?utm_src=pdf-body-img
https://www.benchchem.com/product/b120706?utm_src=pdf-custom-synthesis
https://m.youtube.com/watch?v=-n1Nx1848Xw
https://chemistry.stackexchange.com/questions/55276/how-to-protect-one-oh-group-in-1-4-benzenedimethanol-using-tbdms
https://chemistry.stackexchange.com/questions/55276/how-to-protect-one-oh-group-in-1-4-benzenedimethanol-using-tbdms
https://patents.google.com/patent/CN103254084A/en
https://patents.google.com/patent/CN103254084A/en
https://patents.google.com/patent/CN103254084A/en
http://www.orgsyn.org/demo.aspx?prep=v85p0147
https://iris.unive.it/retrieve/e4239ddb-515b-7180-e053-3705fe0a3322/1998%20JOC%20-%20TMOF.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC9092620/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9092620/
https://www.chemicalbull.com/products/tetramethyl-orthocarbonate
https://www.benchchem.com/pdf/Application_Notes_Protocols_2_4_4_6_Tetramethyl_1_3_dioxane_as_a_Protecting_Group_for_Diols.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC11876744/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11876744/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11876744/
https://en.wikipedia.org/wiki/Tetramethoxymethane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b120706?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


11. Ortho ester - Wikipedia [en.wikipedia.org]

To cite this document: BenchChem. [Application Notes and Protocols for Tetramethyl
Orthocarbonate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b120706#safe-handling-and-storage-of-tetramethyl-
orthocarbonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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